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Compound of Interest

Compound Name:
Bis-isopropylamine dinitrato

platinum II

Cat. No.: B1214502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis and characterization of bis-isopropylamine

dinitrato platinum(II), a square planar platinum(II) complex. This document provides

comprehensive experimental protocols, data presentation in structured tables, and

visualizations of the experimental workflow.

Introduction
Platinum-based coordination complexes are a cornerstone of cancer chemotherapy. The

therapeutic efficacy of these compounds is intricately linked to their structure, reactivity, and the

nature of the ligands coordinated to the platinum center. Bis-isopropylamine dinitrato

platinum(II) is a neutral complex featuring two isopropylamine ligands and two nitrato ligands in

a cis-configuration. The nitrato ligands are labile and can be displaced by nucleophiles, a key

feature for potential biological activity. This guide outlines a reliable synthetic route to this

complex and the analytical techniques used for its thorough characterization.

Synthesis
The synthesis of bis-isopropylamine dinitrato platinum(II) is most effectively achieved through a

two-step process. The first step involves the synthesis of an intermediate, cis-diiodo-

bis(isopropylamine)platinum(II), from potassium tetrachloroplatinate(II). The second step is the

substitution of the iodo ligands with nitrato ligands using silver nitrate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1214502?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of cis-diiodo-bis(isopropylamine)platinum(II)
(Intermediate 1)
Experimental Protocol:

Preparation of Potassium Tetraiodoplatinate(II) solution: In a round-bottom flask protected

from light, dissolve potassium tetrachloroplatinate(II) (K₂[PtCl₄]) in deionized water. Add an

excess of potassium iodide (KI) to the solution. The color of the solution will change from red

to dark brown, indicating the formation of [PtI₄]²⁻.

Reaction with Isopropylamine: To the aqueous solution of K₂[PtI₄], add isopropylamine

dropwise with vigorous stirring. A yellow precipitate of cis-diiodo-

bis(isopropylamine)platinum(II) will form.

Isolation and Purification: Continue stirring the reaction mixture at room temperature for

several hours to ensure complete precipitation. The yellow solid is then collected by vacuum

filtration, washed sequentially with cold deionized water, ethanol, and diethyl ether. The

product is dried under vacuum.

Synthesis of bis-isopropylamine dinitrato platinum(II)
(Final Product)
Experimental Protocol:

Reaction with Silver Nitrate: Suspend the cis-diiodo-bis(isopropylamine)platinum(II)

intermediate in acetone. To this suspension, add a stoichiometric amount of silver nitrate

(AgNO₃) dissolved in a minimal amount of acetone. The reaction should be carried out in the

dark to prevent the photoreduction of silver salts.

Precipitation of Silver Iodide: A precipitate of silver iodide (AgI) will form immediately. Stir the

reaction mixture at room temperature for several hours to ensure complete reaction.

Isolation of the Final Product: The silver iodide precipitate is removed by filtration through a

fine frit or celite. The resulting filtrate, containing the dissolved bis-isopropylamine dinitrato

platinum(II), is then concentrated under reduced pressure.
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Crystallization: The final product can be crystallized by slow evaporation of a methanol

solution.[1] The resulting crystals are collected, washed with a small amount of cold

methanol, and dried under vacuum.

Experimental Workflow
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Step 1: Synthesis of Intermediate 1

Step 2: Synthesis of Final Product

K₂[PtCl₄] in H₂O

[PtI₄]²⁻ solution

KI (excess)

cis-[Pt(i-PrNH₂)₂I₂] (precipitate)

Isopropylamine

cis-[Pt(i-PrNH₂)₂I₂] in Acetone

Use in Step 2

Reaction Mixture

AgNO₃ in Acetone

AgI (precipitate)

Filtration

Filtrate containing Final Product

Filtration

Bis-isopropylamine dinitrato platinum(II) (crystals)

Evaporation & Crystallization
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Synthesis

Characterization
Derived Information

Synthesized Compound

X-ray Crystallography

NMR Spectroscopy
(¹H, ¹³C, ¹⁹⁵Pt)

FTIR Spectroscopy

Molecular Structure
(cis-geometry, bond lengths/angles)

Solution Structure & Purity

Presence of Ligands
(Amine, Nitrato)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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